![molecular formula C20H19NO4 B2961763 8-ethoxy-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide CAS No. 941233-21-2](/img/structure/B2961763.png)
8-ethoxy-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-ethoxy-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential as a pharmacological agent. This compound is a member of the chromene family and has been shown to exhibit various biochemical and physiological effects. In
Scientific Research Applications
Chemical Structure and Crystallization
Research on chromene derivatives, including compounds related to 8-ethoxy-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide, emphasizes their significant crystalline properties. For instance, studies on similar compounds have revealed their crystallization in various space groups, demonstrating the intricate relationship between chemical structure and crystalline form. These findings are crucial for understanding the physical properties and potential applications of chromene derivatives in material science and pharmaceuticals (Reis et al., 2013).
Antitumor Activity
Chromene derivatives have been identified as potent antitumor agents. Research involving analogs of this compound has shown that these compounds can exhibit significant antiproliferative activities against various tumor cell lines. This antitumor efficacy is attributed to their ability to inhibit key cellular pathways, such as the phosphoinositide 3-kinase (PI3K) pathway, and to induce apoptosis in cancer cells (Yin et al., 2013).
Drug Resistance Mitigation
The structure-activity relationship studies of chromene derivatives have highlighted their potential to overcome drug resistance in cancer therapies. Specifically, certain analogs of this compound have demonstrated the ability to synergize with existing cancer treatments and selectively target drug-resistant cancer cells, offering a promising approach for enhancing the efficacy of chemotherapy (Das et al., 2009).
Synthetic Methodologies
Advancements in the synthesis of chromene derivatives, including methods relevant to this compound, have been reported. Efficient synthetic routes enable the rapid production of these compounds, facilitating their study and application in various fields. Such methodologies are crucial for developing new drugs and materials based on chromene scaffolds (Zhu et al., 2014).
Biological and Pharmacological Applications
Chromene derivatives have been explored for their potential in biological and pharmacological applications beyond antitumor activities. This includes studies on their antimicrobial, antioxidant, and potential therapeutic properties, highlighting the versatility and significance of these compounds in scientific research and medicine (Chitreddy & Shanmugam, 2017).
properties
IUPAC Name |
8-ethoxy-2-oxo-N-(1-phenylethyl)chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-3-24-17-11-7-10-15-12-16(20(23)25-18(15)17)19(22)21-13(2)14-8-5-4-6-9-14/h4-13H,3H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRIUBJMAJQLKHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NC(C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.